Cas no 1469985-12-3 (5-(2-(1-(1-(3-Hydroxy-2,3-dimethylbutoxy)ethyl)-7alpha-methyldihydro-1H-inden-4(2H,5H,6H,7H,7alphaH)-ylidene)ethylidene)-2-methylenecyclohexane-1,3-diol)

• Product name: 5-(2-(1-(1-(3-Hydroxy-2,3-dimethylbutoxy)ethyl)-7alpha-methyldihydro-1H-inden-4(2H,5H,6H,7H,7alphaH)-ylidene)ethylidene)-2-methylenecyclohexane-1,3-diol
• CAS No: 1469985-12-3
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 5020155

5-(2-(1-(1-(3-Hydroxy-2,3-dimethylbutoxy)ethyl)-7alpha-methyldihydro-1H-inden-4(2H,5H,6H,7H,7alphaH)-ylidene)ethylidene)-2-methylenecyclohexane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-(2-(1-(1-(3-hydroxy-2,3-dimethylbutoxy)ethyl)-7alpha-methyldihydro-1H-inden-4(2H,5H,6H,7H,7alphaH)-ylidene)ethylidene)-2-methylenecyclohexane-1,3-diol
• 5-(2-(1-(1-(3-Hydroxy-2,3-dimethylbutoxy)ethyl)-7alpha-methyldihydro-1H-inden-4(2H,5H,6H,7H,7alphaH)-ylidene)ethylidene)-2-methylenecyclohexane-1,3-diol

• Inchi： 1S/C27H44O4/c1-16-7-9-21(10-8-20-13-24(28)18(3)25(29)14-20)23-12-11-22(26(16)23)19(4)31-15-17(2)27(5,6)30/h8,10,16-17,19,22-26,28-30H,3,7,9,11-15H2,1-2,4-6H3
• InChI Key： XTETWRPMAYCPJP-UHFFFAOYSA-N
• SMILES： O(CC(C)C(C)(C)O)C(C)C1CCC2C(=C/C=C3\CC(C(=C)C(C\3)O)O)CCC(C)C21

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 690
• XLogP3: 3.5
• Topological Polar Surface Area: 69.9